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Compound of Interest

Compound Name:
1,1'-

Azobis(cyclohexanecarbonitrile)

Cat. No.: B1581900 Get Quote

Essential Safety and Handling Guide for 1,1'-
Azobis(cyclohexanecarbonitrile)
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals handling 1,1'-
Azobis(cyclohexanecarbonitrile). Adherence to these guidelines is critical for ensuring

laboratory safety and proper chemical management.

Chemical Identifier:

Name: 1,1'-Azobis(cyclohexanecarbonitrile)

Synonyms: ACHN, VAZO® catalyst 88[1]

CAS Number: 2094-98-6[1]

Molecular Formula: C₁₄H₂₀N₄[1]

Molecular Weight: 244.34 g/mol [1]
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1,1'-Azobis(cyclohexanecarbonitrile) is a self-reactive solid that poses several hazards.[1]

Heating may cause a fire.[1] It is also known to cause skin and serious eye irritation, and may

cause respiratory irritation.[1] Ingestion and inhalation may be harmful.[1]

A comprehensive PPE strategy is mandatory to minimize exposure and ensure personal safety.

Hazard Class GHS Pictograms Signal Word Hazard Statements

Self-reactive

substances
🔥 Danger

H242: Heating may

cause a fire.[1]

Skin

corrosion/irritation
⚠️ Warning

H315: Causes skin

irritation.[1]

Serious eye

damage/eye irritation
⚠️ Warning

H319: Causes serious

eye irritation.[1]

Specific target organ

toxicity — single

exposure

⚠️ Warning
H335: May cause

respiratory irritation.[1]
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Personal Protective

Equipment (PPE)
Specification Standard

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

EN166 (EU) or NIOSH (US)

approved.[1]

Hand Protection

Impervious chemical-resistant

gloves (e.g., nitrile rubber).

Inspect gloves before use.

Follow good laboratory

practices for glove removal

and disposal.[1]

Respiratory Protection
Full-face particle respirator or a

dust mask.

N100 (US), P3 (EN 143), or

N95 (US) respirator cartridges

are recommended where risk

assessment shows air-

purifying respirators are

appropriate.[1]

Body Protection

Protective clothing, such as a

lab coat. For spill response,

disposable coveralls may be

necessary.

Ensure clothing minimizes skin

exposure.[2]

Step-by-Step Handling and Storage Protocol
Engineering Controls:

Always handle 1,1'-Azobis(cyclohexanecarbonitrile) in a well-ventilated area.

Use a chemical fume hood or provide appropriate exhaust ventilation where dust is formed.

[1]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Have an eyewash

station and safety shower readily accessible.[2]

Dispensing: Avoid the formation of dust and aerosols.[1] Use tools that do not generate

sparks.[3]
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Heating: Keep away from heat, sparks, open flames, and other ignition sources.[1][3] Do not

smoke in the handling area.[1]

Compatibility: Avoid contact with strong oxidizing agents and combustible materials.[3]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

Storage:

Store in a cool, dry, and well-ventilated place.[1]

The recommended storage temperature is 2-8°C.[1]

Keep the container tightly closed.[1]

Store away from combustible materials.

Periodically vent the container as pressure may build up over time, which could cause the

container to burst.[1] Handle and open the container with care.[1]

Spill Management and First Aid
Accidental Release Measures:

Evacuation: Evacuate personnel from the spill area.[1]

Ventilation: Ensure adequate ventilation.[1]

Personal Protection: Wear appropriate PPE, including respiratory protection, gloves, eye

protection, and protective clothing.[1][2]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[1]

Cleanup:

Avoid generating dust.[1]
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For small dry spills, use a clean shovel to place the material into a clean, dry, loosely

covered container for disposal.[4]

Alternatively, sweep up and shovel the material.[1] Wet-brushing or using an electrically

protected vacuum cleaner can also be used to collect the spilled material.[1]

Place the collected material in a suitable, closed container for disposal.[1]

Decontamination: Ventilate the area and wash the spill site after the material pickup is

complete.[2]

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[1]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water. Consult

a physician.[1]

Eye Contact

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing. Immediately consult a physician.[1][3]

Ingestion

DO NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1][3]

Disposal Plan
Proper disposal of 1,1'-Azobis(cyclohexanecarbonitrile) and its contaminated materials is

crucial to prevent environmental contamination and ensure safety.

Waste Generation and Segregation:

Collect waste 1,1'-Azobis(cyclohexanecarbonitrile) and any contaminated materials (e.g.,

gloves, wipes, containers) in a designated, labeled, and closed container.
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Do not mix with other waste. Leave chemicals in their original containers if possible.

Disposal Procedure:

Professional Disposal: All waste must be disposed of in accordance with local, state, and

federal regulations. Contact a licensed professional waste disposal service to dispose of this

material.[1][2]

Incineration: A possible disposal method is to burn the material in a chemical incinerator

equipped with an afterburner and scrubber.[1] Exercise extra care during ignition as this

material is highly flammable.[1]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[1]

Workflow Diagrams
The following diagrams illustrate the key workflows for handling and disposing of 1,1'-
Azobis(cyclohexanecarbonitrile).

Preparation
- Wear full PPE

- Ensure access to safety equipment

Handling in Fume Hood
- Avoid dust formation
- Use spark-proof tools

Chemical Use
- Keep away from heat/ignition

- Avoid incompatibles

Storage
- 2-8°C in a dry, ventilated area

- Tightly closed container

If not all used

End of Handling
- Decontaminate work area
- Wash hands thoroughly

After use

For subsequent use
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Caption: Workflow for handling 1,1'-Azobis(cyclohexanecarbonitrile).

Waste Generation
- Unused chemical

- Contaminated materials

Segregation
- Collect in a designated, labeled,

closed container

Temporary Storage
- Store in a secure area

- Away from incompatibles

Professional Disposal
- Contact licensed waste disposal service

- Follow all regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1581900#personal-protective-equipment-for-
handling-1-1-azobis-cyclohexanecarbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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